3-Propyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine
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Overview
Description
- It features an oxazole ring fused to a pyridine ring, resulting in a unique structure.
- The compound’s name reflects its seven-membered oxazole ring (4H,5H,6H,7H) and its pyridine moiety.
- While its exact applications are diverse, it has garnered interest due to its potential biological activities.
3-Propyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine: is a heterocyclic compound with the chemical formula and a molecular weight of 166.22 g/mol.
Preparation Methods
Synthetic Routes: The synthesis of 3-propyl-oxazolo-pyridine involves cyclization reactions. One common method is the condensation of an appropriate aldehyde or ketone with a primary amine, followed by cyclization under acidic conditions.
Industrial Production: Although not widely produced industrially, research laboratories often synthesize this compound for further investigation.
Chemical Reactions Analysis
Reactivity: 3-Propyl-oxazolo-pyridine can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: These reactions yield derivatives of the parent compound, often with modified functional groups.
Scientific Research Applications
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for potential bioactivity, including antimicrobial, antiviral, and antiparasitic properties.
Medicine: Under study for its potential as a drug candidate.
Industry: Limited industrial applications, but its unique structure may inspire novel materials.
Mechanism of Action
Targets: The compound likely interacts with specific cellular receptors or enzymes.
Pathways: Further research is needed to elucidate its precise mechanism within biological systems.
Comparison with Similar Compounds
Similar Compounds: Other oxazolo-pyridine derivatives, such as 3-methyl-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine hydrochloride and 4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine hydrochloride , share structural features.
Uniqueness: The propyl substituent in our compound distinguishes it from related analogs.
Properties
Molecular Formula |
C9H14N2O |
---|---|
Molecular Weight |
166.22 g/mol |
IUPAC Name |
3-propyl-4,5,6,7-tetrahydro-[1,2]oxazolo[5,4-c]pyridine |
InChI |
InChI=1S/C9H14N2O/c1-2-3-8-7-4-5-10-6-9(7)12-11-8/h10H,2-6H2,1H3 |
InChI Key |
HFAQPEAPKZTVFA-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=NOC2=C1CCNC2 |
Origin of Product |
United States |
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